molecular formula C9H17ClO B8593836 2-Ethyl-2-methylhexanoyl chloride CAS No. 49802-73-5

2-Ethyl-2-methylhexanoyl chloride

Cat. No.: B8593836
CAS No.: 49802-73-5
M. Wt: 176.68 g/mol
InChI Key: KQMKJGXDDZOKPF-UHFFFAOYSA-N
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Description

2-Ethyl-2-methylhexanoyl chloride is a useful research compound. Its molecular formula is C9H17ClO and its molecular weight is 176.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

49802-73-5

Molecular Formula

C9H17ClO

Molecular Weight

176.68 g/mol

IUPAC Name

2-ethyl-2-methylhexanoyl chloride

InChI

InChI=1S/C9H17ClO/c1-4-6-7-9(3,5-2)8(10)11/h4-7H2,1-3H3

InChI Key

KQMKJGXDDZOKPF-UHFFFAOYSA-N

Canonical SMILES

CCCCC(C)(CC)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

316 gm (2moles) of 2-methyl-2-ethyl-hexanoic acid were heated to boiling with 357 gm (3 moles) of thionyl chloride under agitation until the evolution of gas had ended. The surplus thionyl chloride was distilled off and the residue was fractionated in vacuo. 320 gm (90% of theory) of 2-methyl-2-ethyl-hexanoyl chloride of b.p. 78° C. at 13 mmHg were obtained.
Quantity
316 g
Type
reactant
Reaction Step One
Quantity
357 g
Type
reactant
Reaction Step Two

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